![molecular formula C18H28N2O3 B6325274 1-Boc-4-[(4-ethoxyphenyl)amino]-piperidine CAS No. 501673-54-7](/img/structure/B6325274.png)
1-Boc-4-[(4-ethoxyphenyl)amino]-piperidine
Cat. No. B6325274
Key on ui cas rn:
501673-54-7
M. Wt: 320.4 g/mol
InChI Key: WQRRYURNCWSHJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06605620B1
Procedure details
1-(tert-butoxycarbonyl)-4-piperidinone (5.00 g) and p-phenetidine (3.28 g) was treated in the same manner as described in Preparation Example 37 to give brown powder of the title compound.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][C:11](=O)[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].[CH3:15][CH2:16][O:17][C:18]1[CH:19]=[CH:20][C:21]([NH2:24])=[CH:22][CH:23]=1>>[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][CH:11]([NH:24][C:21]2[CH:20]=[CH:19][C:18]([O:17][CH2:16][CH3:15])=[CH:23][CH:22]=2)[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2]
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Inputs
Step One
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Name
|
|
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Quantity
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5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)=O
|
|
Name
|
|
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Quantity
|
3.28 g
|
|
Type
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reactant
|
|
Smiles
|
CCOC=1C=CC(=CC1)N
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Conditions
Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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as described in Preparation Example 37
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)NC1=CC=C(C=C1)OCC
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
